Cas no 586-42-5 (3-Acetylbenzoic acid)

3-Acetylbenzoic acid Properties

Names and Identifiers

• 3-Acetylbenzoic acid
• 3-Acetophenonecarboxylic Acid
• 3'-Acetophenonecarboxylic Acid
• CHZPJUSFUDUEMZ-UHFFFAOYSA-N
• 3-Acetylbenzoicacid
• ACETOPHENONE-3-CARBOXYLIC ACID
• InChI=1/C9H8O3/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-5H,1H3,(H,11,12)
• Benzoic acid, 3-acetyl-
• NSC-2932
• CS-W018492
• 3-acetyl-benzoic acid
• CK2180
• SCHEMBL246827
• SY010673
• 3-Acetylbenzoic acid, 98%
• EN300-86148
• 3-(1-Oxoethyl)benzoic acid
• 3-acetyl benzoic acid
• 586-42-5
• AKOS005171601
• AE-562/43460672
• DTXSID40277572
• NSC2932
• MFCD00045847
• AMY23806
• PS-3016
• FT-0632448
• Z1203161684
• CHZPJUSFUDUEMZ-UHFFFAOYSA-
• m-acetylbenzoic acid
• STK503902
• A1652
• Benzoyl methide-m-carboxylic;
• ALBB-006410
• DB-022168
• DTXCID30228730
• +Expand

• MDL： MFCD00045847
• InChIKey： CHZPJUSFUDUEMZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8O3/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-5H,1H3,(H,11,12)
• SMILES： CC(=O)C1=CC(=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 164.047344g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.047344g/mol
• Monoisotopic Mass: 164.047344g/mol
• Topological Polar Surface Area: 54.4Ų
• Heavy Atom Count: 12
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.58740
• PSA: 54.37000
• Refractive Index: 1.5380 (estimate)
• Boiling Point: 342.8 ℃ at 760 mmHg
• Melting Point: 161.0 to 167.0 deg-C
• Flash Point: 175.3℃
• Color/Form: Not available
• Solubility: Not available
• Density: 1.2132 (rough estimate)

3-Acetylbenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 36/37/38
• Signal Word：warning
• HazardClass：IRRITANT

3-Acetylbenzoic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters